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Compound of Interest

Compound Name: CP-135807

CAS No.: 151272-90-1

Cat. No.: B125412

Get Quote

An In-depth Examination of the Selective 5-HT1D Receptor Agonist

Abstract
CP-135807 is a potent and selective serotonin 5-HT1D receptor agonist that has been

instrumental in the characterization of this receptor subtype. This technical guide provides a

comprehensive overview of the chemical structure, properties, and pharmacological profile of

CP-135807. It is intended for researchers, scientists, and drug development professionals

engaged in the study of serotonin receptors and related therapeutic areas. This document

includes a summary of its chemical and physical properties, detailed methodologies for key

experiments, and an exploration of its mechanism of action through relevant signaling

pathways.

Chemical Structure and Properties
CP-135807, with the IUPAC name 3-[[(2R)-1-methylpyrrolidin-2-yl]methyl]-N-(3-nitropyridin-2-

yl)-1H-indol-5-amine, is a pyrrolidinylmethylindole derivative. Its chemical structure is

characterized by an indole nucleus, a substituted pyridine ring, and a chiral methylpyrrolidinyl

methyl side chain.
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Table 1: Chemical Identifiers and Properties of CP-135807

Identifier/Property Value Reference

IUPAC Name

3-[[(2R)-1-methylpyrrolidin-2-

yl]methyl]-N-(3-nitropyridin-2-

yl)-1H-indol-5-amine

CAS Number 151272-90-1

Molecular Formula C19H21N5O2

Molecular Weight 351.41 g/mol

SMILES
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Table 2: Physical Properties of CP-135807

Property Value Notes

Melting Point Data not publicly available -

Boiling Point Data not publicly available -

Solubility Soluble in DMSO
Specific solubility data (e.g.,

mg/mL) is not readily available.

Pharmacological Profile
CP-135807 is a selective agonist for the 5-HT1D serotonin receptor. This selectivity is crucial

for its use as a research tool to investigate the specific functions of this receptor subtype.

Table 3: Pharmacological Data for CP-135807

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b125412/docs?utm_src=pdf-body#cp-135807-a-technical-guide-for-researchers
https://www.benchchem.com/product/b125412/docs?utm_src=pdf-body#cp-135807-a-technical-guide-for-researchers
https://www.benchchem.com/product/b125412/docs?utm_src=pdf-body#cp-135807-a-technical-guide-for-researchers
https://www.benchchem.com/product/b125412/docs?utm_src=pdf-body#cp-135807-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125412?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Receptor Species Value Reference

IC50 5-HT1D Bovine 3.1 nM

Note: More comprehensive quantitative data on binding affinities (Ki) across a wider panel of

receptors and functional potency (EC50) with intrinsic activity are not readily available in the

public domain.

Mechanism of Action and Signaling Pathways
As an agonist at the 5-HT1D receptor, CP-135807 mimics the action of the endogenous

neurotransmitter serotonin (5-hydroxytryptamine). The 5-HT1D receptor is a G protein-coupled

receptor (GPCR) that is negatively coupled to adenylyl cyclase through an inhibitory G protein

(Gi/o).

Activation of the 5-HT1D receptor by CP-135807 leads to the inhibition of adenylyl cyclase,

which in turn decreases the intracellular concentration of the second messenger cyclic

adenosine monophosphate (cAMP). This reduction in cAMP levels modulates the activity of

downstream effector proteins, such as protein kinase A (PKA), leading to various cellular

responses.

Below is a diagram illustrating the canonical signaling pathway of the 5-HT1D receptor.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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